N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-ethyl-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H26N2O3/c1-3-9-21-10-7-17(8-11-21)20(23)22(4-2)15-16-5-6-18-19(14-16)25-13-12-24-18/h1,5-6,14,17H,4,7-13,15H2,2H3
• InChI Key: FWNBKEVGKVQABU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC2=C(C=C1)OCCO2)C(=O)C3CCN(CC3)CC#C
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol
• CAS No.: 1252477-79-4

Description

The compound “N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide” is a chemical compound with potential therapeutic applications. It is a type of sulfonamide, a class of compounds known for their wide range of biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The process typically involves the reaction of 1,4-benzodioxane-6-amine with a suitable sulfonyl chloride in an aqueous alkaline medium. The resulting product is then treated with different alkyl/aralkyl halides in N,N-dimethylformamide (DMF) as the reaction medium in the presence of lithium hydride (LiH) as a base.

Molecular Structure Analysis

The molecular structure of this compound can be confirmed by various spectroscopic techniques including IR, 1H NMR, and EI-MS. The presence of the N-(2,3-dihydro-1,4-benzodioxin-6-yl) moiety in molecules can be confirmed by the signals resonating at specific ppm for certain carbon positions.

Chemical Reactions Analysis

The compound, being a type of sulfonamide, is likely to participate in reactions typical of this class of compounds. Sulfonamides are known to exhibit a broad spectrum of antibacterial action.

Physical and Chemical Properties Analysis

The compound is a solid. Its molecular formula is C22H26N2O4S and its molecular weight is 414.5 g/mol.

Mechanism of Action

While the exact mechanism of action of this specific compound is not mentioned in the available resources, sulfonamides in general are known to inhibit bacterial growth and multiplication by blocking the folate synthetase enzyme, thus impeding folic acid synthesis.